Cas no 102492-21-7 (L-Mannopyranose,2-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2-deoxy-)

• Product Name: L-Mannopyranose,2-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2-deoxy-
• CAS No: 102492-21-7
• MF: C₉H₁₆ClN₃O₇
• MW: 313.692241668701
• CID: 147341
• PubChem ID: 24847493
• Update Time: 2025-04-19

L-Mannopyranose,2-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• L-Mannopyranose,2-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]-2-deoxy-
• 1-(2-chloroethyl)-1-nitroso-3-[(3S,4S,5R,6S)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
• 2-({[(2-Chloroethyl)(nitroso)amino](hydroxy)methylidene}amino)-2-deoxyhexopyranose
• DTXSID10907617
• CHEMBL3228480
• 102492-21-7
• 1-(2-Chloroethyl)-3-(2-deoxy-L-mannopyranos-2-yl)-1-nitrosourea
• Urea, 1-(2-chloroethyl)-3-(2-deoxy-L-mannopyranos-2-yl)-1-nitroso-

• Inchi： 1S/C9H16ClN3O7/c10-1-2-13(12-19)9(18)11-5-7(16)6(15)4(3-14)20-8(5)17/h4-8,14-17H,1-3H2,(H,11,18)/t4-,5-,6-,7-,8?/m0/s1
• InChI Key： MYBLAOJMRYYKMS-CGRSDTJUSA-N
• SMILES： ClCCN(C(N[C@@H]1C(O)O[C@@H](CO)[C@@H]([C@H]1O)O)=O)N=O

Computed Properties

• Exact Mass: 313.06778
• Monoisotopic Mass: 313.0676776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 151.92
• LogP: -1.89100